methyl 5-bromo-3-(methoxymethyl)-1,2-oxazole-4-carboxylate
Overview
Description
Methyl 5-bromo-3-(methoxymethyl)-1,2-oxazole-4-carboxylate, also known as MBOM, is an organic compound that has recently been studied for its potential applications in scientific research. MBOM is a novel compound that is a derivative of oxazole, and is characterized by its unique structure and properties. This compound has been studied for its ability to serve as a catalyst in various reactions, as well as its potential use as a drug delivery agent.
Scientific Research Applications
Methyl 5-bromo-3-(methoxymethyl)-1,2-oxazole-4-carboxylate has several potential applications in scientific research. For example, it can be used as a catalyst in a variety of reactions, such as the synthesis of polymers and other organic compounds. Additionally, this compound has been studied for its potential use as a drug delivery agent, as it is able to form stable complexes with various drugs. Furthermore, this compound can be used to study the mechanisms of various biochemical and physiological processes, as it is able to interact with various proteins and enzymes.
Mechanism of Action
The mechanism of action of methyl 5-bromo-3-(methoxymethyl)-1,2-oxazole-4-carboxylate is not fully understood, but it is believed to involve the formation of stable complexes with various proteins and enzymes. These complexes are thought to be formed by the formation of hydrogen bonds between the this compound molecule and the protein or enzyme. Additionally, the this compound molecule is thought to interact with the active site of the protein or enzyme, which can affect its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed that this compound may have a variety of effects on the body, including the modulation of enzyme activity, the modulation of gene expression, and the inhibition of cellular proliferation. Additionally, this compound may have anti-inflammatory and anti-oxidant effects, as well as the ability to modulate the immune system.
Advantages and Limitations for Lab Experiments
The use of methyl 5-bromo-3-(methoxymethyl)-1,2-oxazole-4-carboxylate in lab experiments has several advantages. First, the synthesis method is relatively simple and efficient, making it an attractive choice for lab experiments. Additionally, this compound is relatively stable and can be stored for long periods of time. Furthermore, this compound can be used to study a variety of biochemical and physiological processes, as it is able to interact with various proteins and enzymes. However, there are some limitations to the use of this compound in lab experiments. For example, the mechanism of action of this compound is not fully understood, and its effects on the body have not been fully studied.
Future Directions
There are several potential future directions for the study of methyl 5-bromo-3-(methoxymethyl)-1,2-oxazole-4-carboxylate. First, further research is needed to better understand the mechanism of action of this compound and its effects on the body. Additionally, more research is needed to explore the potential use of this compound as a drug delivery agent. Furthermore, further studies should be conducted to explore the potential use of this compound as a catalyst in various reactions. Finally, more research is needed to explore the potential use of this compound in other applications, such as the synthesis of polymers and other organic compounds.
Synthesis Methods
Methyl 5-bromo-3-(methoxymethyl)-1,2-oxazole-4-carboxylate can be synthesized in a three-step process. First, 5-bromo-3-methoxymethyl-1,2-oxazole is synthesized by reacting bromoacetic acid with ethylene glycol in the presence of an acid catalyst. Next, the resulting compound is reacted with formaldehyde in the presence of a base catalyst to form this compound. Finally, the this compound is purified by recrystallization. This synthesis method is relatively simple and efficient, making it an attractive choice for lab experiments.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-bromo-3-(methoxymethyl)-1,2-oxazole-4-carboxylate involves the bromination of 3-(methoxymethyl)-1,2-oxazole-4-carboxylic acid followed by esterification with methyl alcohol.", "Starting Materials": [ "3-(methoxymethyl)-1,2-oxazole-4-carboxylic acid", "Bromine", "Methyl alcohol", "Sodium hydroxide", "Sulfuric acid", "Water" ], "Reaction": [ "Step 1: Dissolve 3-(methoxymethyl)-1,2-oxazole-4-carboxylic acid in sulfuric acid and water.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature until the reaction is complete.", "Step 3: Add sodium hydroxide to the solution to neutralize the excess acid.", "Step 4: Extract the product with ethyl acetate and wash with water.", "Step 5: Dry the organic layer with sodium sulfate and evaporate the solvent to obtain 5-bromo-3-(methoxymethyl)-1,2-oxazole-4-carboxylic acid.", "Step 6: Dissolve the acid in methanol and add sulfuric acid to catalyze the esterification reaction.", "Step 7: Heat the mixture under reflux for several hours until the reaction is complete.", "Step 8: Cool the mixture and extract the product with ethyl acetate.", "Step 9: Wash the organic layer with water and dry with sodium sulfate.", "Step 10: Evaporate the solvent to obtain the final product, methyl 5-bromo-3-(methoxymethyl)-1,2-oxazole-4-carboxylate." ] } | |
CAS RN |
2137547-43-2 |
Molecular Formula |
C7H8BrNO4 |
Molecular Weight |
250 |
Purity |
95 |
Origin of Product |
United States |
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